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Compound of Interest

Compound Name: 2-Bromo-3-fluoroaniline

Cat. No.: B056032

Essential Safety and Handling Guide for 2-Bromo-3-
fluoroaniline
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
2-Bromo-3-fluoroaniline (CAS No. 111721-75-6). Adherence to these protocols is essential to
ensure personnel safety and mitigate environmental risk.

Hazard Summary

2-Bromo-3-fluoroaniline is a hazardous substance that can cause significant harm upon
exposure. It is harmful if swallowed, toxic in contact with skin, and may be toxic if inhaled.[1] It
is known to cause skin irritation and serious eye irritation.[2][3]

Quantitative Data Summary
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Property Value

Molecular Formula CeHsBrFN

Molecular Weight 190.01 g/mol

Appearance Off-white solid crystalline
Flash Point 94 °C/201.2 °F

Specific Gravity 1.67 g/cm3

Solubility Slightly soluble in water.[4]
Hazard Class 6.1 (Toxic)

Packing Group 1]

No specific occupational exposure limits have

been established for this product by regional
Occupational Exposure Limits (OELS) regulatory bodies.[3][5][6] Handle with

appropriate engineering controls and personal

protective equipment to minimize exposure.

Operational Plan: Safe Handling and Storage

A systematic approach is mandatory for the safe handling of 2-Bromo-3-fluoroaniline.

Engineering Controls

» Ventilation: All handling of 2-Bromo-3-fluoroaniline, both in solid and solution form, must be
conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[7]
Ensure adequate ventilation to keep airborne concentrations low.[7]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation.[7]

Personal Protective Equipment (PPE)

The following PPE is mandatory to prevent exposure. All PPE should be inspected for integrity
before each use.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[8] Gloves must be
inspected prior to use and
disposed of properly after
handling.

Prevents skin contact and
absorption. Aromatic amines
can be absorbed through the
skin.[8]

Eye/Face Protection

Chemical splash goggles with
side shields or a full-face
shield.[7][8]

Protects eyes from dust
particles and splashes of
solutions containing the

compound.

Skin and Body Protection

A flame-resistant lab coat worn
over personal clothing that
covers the legs.[8] For larger
quantities or where splashing
is likely, a chemical-resistant

suit may be necessary.

Protects the skin from
accidental spills and

contamination.

Respiratory Protection

Work should be conducted in a
chemical fume hood.[8] If
engineering controls are
insufficient, a NIOSH/MSHA or
European Standard EN 149
approved respirator with
particulate filters may be

necessary.[3]

Prevents inhalation of airborne
dust or aerosols, a primary
route of exposure for this

compound.[8]

Handling Protocol

o Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

o Preparation: Ensure all necessary PPE is available and in good condition.

e Hygiene: Do not eat, drink, or smoke in the area where the chemical is handled.[2] Wash

hands thoroughly with soap and water after handling.[2]
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e Procedure: Avoid breathing dust, fumes, or vapors.[8] Prevent all contact with skin and eyes
by wearing the appropriate PPE.[8] Use non-sparking tools where necessary.[9]

Storage

o Conditions: Store in a dry, cool, and well-ventilated place.[7] Keep containers tightly closed.

[7]
o Incompatibilities: Keep away from strong oxidizing agents and strong acids.[10]
o Labeling: Ensure all containers are clearly and accurately labeled.
Emergency and Disposal Plan

Spill Response Protocol

In the event of a spill, immediate and proper cleanup is essential to mitigate hazards.

e Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
area.[11] If flammable materials are nearby, extinguish all ignition sources.[1]

o Personal Protection: Don the appropriate PPE, including respiratory protection if necessary,
before entering the spill area.[1]

o Containment: For solid spills, carefully sweep or vacuum the material, avoiding actions that
could generate dust.[2] For liquid spills, use an absorbent medium like sand or vermiculite to
absorb the spill.[8]

e Cleanup: Collect the spilled material and absorbent into a suitable, labeled, and sealed
hazardous waste container.[1]

» Decontamination: Clean the spill area with a suitable solvent or detergent and water.[12]
Collect all cleaning materials for disposal as hazardous waste.[12]

e Ventilation: Ensure the area is well-ventilated throughout the cleanup process.[12]

First Aid Measures
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Exposure Route First Aid Procedure

Move the victim to fresh air.[12] If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration.[12] Seek immediate medical

attention.

Immediately remove all contaminated clothing.
) [12] Wash the affected area with plenty of soap
Skin Contact )
and water for at least 15 minutes.[2] Seek

medical attention if irritation persists.

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, also under the
Eye Contact eyelids.[2] Remove contact lenses if present

and easy to do.[2] Continue rinsing and seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water.[12] Never give anything by mouth to an
Ingestion , -
unconscious person.[12] Call a physician or

poison control center immediately.[12]

Disposal Plan

All materials contaminated with 2-Bromo-3-fluoroaniline must be disposed of as hazardous
waste in accordance with local, state, and federal regulations.[3][12]

Waste Collection: Collect waste material in a clearly labeled, sealed, and appropriate
hazardous waste container.[12] Do not mix with other waste.[4]

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name: "2-Bromo-3-fluoroaniline".[12]

o Storage of Waste: Store the sealed waste container in a designated, secure, and well-
ventilated hazardous waste accumulation area, away from incompatible materials.[12]

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) department or a licensed
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hazardous waste disposal company.[3][12] Chemical waste generators must determine
whether a discarded chemical is classified as a hazardous waste and must consult local,
regional, and national hazardous waste regulations to ensure complete and accurate
classification.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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